(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-methylbenzoate

• IUPAC Name: (7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-methylbenzoate
• InChI: InChI=1S/C15H14O4S2/c1-10-4-2-3-5-11(10)14(16)19-13-7-9-21(17,18)15-12(13)6-8-20-15/h2-6,8,13H,7,9H2,1H3
• InChI Key: QAAXTELFALZOCM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)OC2CCS(=O)(=O)C3=C2C=CS3
• Molecular Formula: C15H14O4S2
• Molecular Weight: 322.4 g/mol

Description

“(7,7-dioxo-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-yl) 2-methylbenzoate” is a novel compound that has gained attention among researchers due to its unique properties and potential applications in various fields of research and industry. It has a molecular weight of 274.357 Da.

Synthesis Analysis

This compound is related to the synthesis of topically-active carbonic anhydrase inhibitor MK-0507. The synthesis involves key intermediates such as (4S,6S)-4-Hydroxy-6-methyl-5,6-dihydro-4H-thieno [2,3-b]thiopyran-7,7-dioxide.

Molecular Structure Analysis

The molecular formula of this compound is C11H14O4S2. It is related to the structure of (4R,6S)-6-Methyl-7,7-dioxo-5,6-dihydro-4H-thieno [2,3-b]thiopyran-4-ol.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 274.357 Da. It is a solid at room temperature.

Scientific Research Applications

Photochemical and Photophysical Properties

A study by (Ai, Pang, & Ahn, 2016) explored the photochemical and photophysical properties of a series of "turn-on" fluorescence diarylethenes derived from 2,3-bis(2-methylbenzo[b]thiophen-3-yl)-5,6-dihydro-4H-thieno[2,3-b]thiopyran-4-one. This research revealed the effects of substituents on the absorption and emission spectra of these compounds.

Receptor Activation and Transglutaminase Activity

(Berlin et al., 2005) synthesized ethyl (E)-4-[(2,3-dihydro-2,2,4,4-tetramethyl-2H-1-benzo[b]thiopyran-6-yl)-1-propenyl]-2-methylbenzoate and related compounds, investigating their efficacy in activating retinoic acid receptors (RARα, RARβ, and RARγ) and inducing tissue transglutaminase (TGase) activity.

Synthesis and Chemical Transformations

The synthesis and various chemical transformations of related compounds were examined in studies like (Chapman, Clarke, & Manolis, 1972). These studies provide insights into the synthesis pathways and potential applications of these chemicals in different fields.

Electropolymerization and Electrochromic Properties

(Hu et al., 2019) focused on the synthesis of novel asymmetric structure polymers based on carbazole-EDOT and 2, 5–dithienylpyrrole derivatives, exploring their electrochromic properties.

Antibacterial and Inhibitory Activities

The synthesis and antibacterial activity of related compounds were explored by (Kumari et al., 2017), showing significant activity against various bacteria. Also, (Homma et al., 1997) studied 2-aryl-4,5-dihydro-1H-thieno[3,2-e]benzimidazoles for their gastric (H+/K+)-ATPase-inhibitory activity.